N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-N,4-dimethylbenzamide

• IUPAC Name: N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-N,4-dimethylbenzamide
• InChI: InChI=1S/C17H16FN3O/c1-11-7-8-12(9-13(11)18)17(22)21(2)10-16-19-14-5-3-4-6-15(14)20-16/h3-9H,10H2,1-2H3,(H,19,20)
• InChI Key: LXMIBZFUMBUQAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N(C)CC2=NC3=CC=CC=C3N2)F
• Molecular Formula: C17H16FN3O
• Molecular Weight: 297.33 g/mol

Description

N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-N,4-dimethylbenzamide, also known as BFDB, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BFDB is a benzimidazole derivative that has a unique structure that makes it an interesting compound for various research purposes. In

Mechanism of Action

The mechanism of action of N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-N,4-dimethylbenzamide is not fully understood. However, it is believed that N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-N,4-dimethylbenzamide inhibits the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells, the aggregation of amyloid-beta, and the growth of bacteria and viruses.
Biochemical and Physiological Effects:
N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-N,4-dimethylbenzamide has been found to have low toxicity and high selectivity towards cancer cells, making it a promising compound for cancer research. N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-N,4-dimethylbenzamide has also been found to have neuroprotective properties, making it a potential candidate for Alzheimer's disease research. Additionally, N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-N,4-dimethylbenzamide has been found to have antibacterial and antiviral properties, making it a potential candidate for infectious disease research.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-N,4-dimethylbenzamide in lab experiments is its low toxicity and high selectivity towards cancer cells. This makes it a promising compound for cancer research. Another advantage of using N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-N,4-dimethylbenzamide is its neuroprotective properties, which make it a potential candidate for Alzheimer's disease research. However, one limitation of using N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-N,4-dimethylbenzamide in lab experiments is its relatively new discovery, which means that there is limited information available on its properties and potential applications.

Future Directions

There are several future directions for research on N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-N,4-dimethylbenzamide. One direction is to further investigate its potential applications in cancer research, Alzheimer's disease research, and infectious disease research. Another direction is to study its mechanism of action in more detail. Additionally, future research could focus on developing derivatives of N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-N,4-dimethylbenzamide that have enhanced properties and potential applications.

Synthesis Methods

N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-N,4-dimethylbenzamide can be synthesized using a three-step process. The first step involves the reaction of 3-fluoro-4-methylbenzoic acid with thionyl chloride to form 3-fluoro-4-methylbenzoyl chloride. The second step involves the reaction of 2-aminomethylbenzimidazole with sodium hydride to form 2-(benzimidazol-2-ylmethyl)aniline. The final step involves the reaction of 2-(benzimidazol-2-ylmethyl)aniline with 3-fluoro-4-methylbenzoyl chloride to form N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-N,4-dimethylbenzamide.

Scientific Research Applications

N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-N,4-dimethylbenzamide has been studied for its potential applications in cancer research. It has been found to inhibit the growth of cancer cells in vitro and in vivo. N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-N,4-dimethylbenzamide has also been studied for its potential applications in Alzheimer's disease research. It has been found to inhibit the aggregation of amyloid-beta, which is a hallmark of Alzheimer's disease. Additionally, N-(1H-benzimidazol-2-ylmethyl)-3-fluoro-N,4-dimethylbenzamide has been studied for its potential applications in infectious disease research. It has been found to inhibit the growth of certain bacteria and viruses.